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Compound of Interest

Compound Name: 2,5-Difluorobenzophenone

Cat. No.: B1332100

An In-depth Technical Guide to the Physical Properties of 2,5-Difluorobenzophenone

For researchers, scientists, and professionals in drug development, a thorough understanding
of the physical properties of chemical compounds is fundamental. This guide provides a
detailed overview of the key physical characteristics of 2,5-Difluorobenzophenone, outlines
experimental protocols for their determination, and presents logical workflows for these
procedures.

Core Physical Properties

2,5-Difluorobenzophenone is a fluorinated aromatic ketone that serves as a versatile
intermediate in organic synthesis.[1] Its physical state at ambient temperature is a light yellow
to orange clear liquid.[1] This indicates that its melting point is below standard room
temperature.

Data Presentation

The known quantitative physical properties of 2,5-Difluorobenzophenone are summarized in
the table below for clear reference and comparison.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1332100?utm_src=pdf-interest
https://www.benchchem.com/product/b1332100?utm_src=pdf-body
https://www.benchchem.com/product/b1332100?utm_src=pdf-body
https://www.benchchem.com/product/b1332100?utm_src=pdf-body
https://www.chemimpex.com/products/45603
https://www.chemimpex.com/products/45603
https://www.benchchem.com/product/b1332100?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1332100?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Conditions
Molecular Formula Ci3HsF20

Molecular Weight 218.20 g/mol

Boiling Point 123 °C at 0.3 mmHg
Physical State Liquid at 20 °C

Light yellow to orange clear
Appearance

liquid
Density 1.27 g/cm3
Refractive Index 1.57 at 20 °C
CAS Number 85068-36-6

Experimental Protocols

Accurate determination of physical properties is crucial for the synthesis, purification, and
application of chemical compounds. The following sections detail the methodologies for
measuring the boiling point of 2,5-Difluorobenzophenone. As it is a liquid at room
temperature, a standard melting point determination is not applicable; instead, a freezing point
determination would be analogous.

Boiling Point Determination (Micro-Scale by Capillary
Method)

Given the reduced pressure at which the boiling point is reported (123 °C at 0.3 mmHg), a
vacuum distillation setup is the most appropriate method for verification. However, a simple and
effective method for determining the boiling point at atmospheric pressure or under controlled
reduced pressure is the capillary method.

Objective: To determine the temperature at which the vapor pressure of the liquid equals the
surrounding atmospheric or set pressure.

Materials:
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Sample of 2,5-Difluorobenzophenone

Thiele tube or other heating bath (e.g., oil bath on a hot plate)

High-temperature thermometer

Capillary tubes (one end sealed)

Small diameter test tube

Rubber band or wire for attaching the test tube to the thermometer

Procedure:

Sample Preparation: Add a small amount (a few milliliters) of 2,5-Difluorobenzophenone to
the small test tube.

Capillary Insertion: Place a capillary tube with the sealed end pointing upwards into the test
tube containing the liquid.

Apparatus Setup: Attach the test tube to the thermometer, ensuring the sample is level with
the thermometer bulb.

Heating: Immerse the setup in a heating bath. Heat the bath gradually.

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of
the capillary tube.

Equilibrium Point: The boiling point is the temperature at which the stream of bubbles is
continuous and rapid. For a more precise measurement, the heating can be stopped when a
steady stream of bubbles is observed. The temperature at which the liquid just begins to
enter the capillary tube upon cooling is the boiling point.

Mandatory Visualizations

To illustrate the logical flow of the experimental procedures, the following diagrams are

provided in the DOT language for Graphviz.
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Caption: Workflow for Boiling Point Determination.
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As 2,5-Difluorobenzophenone is a liquid at room temperature, a workflow for determining its
freezing point (the equivalent of a melting point for a liquid) is presented below.

G’Iace Liquid Sample in a Test Tube)

:

Gnsert Thermometer and Stirrer into Sample)

Immerse Test Tube in a Cooling Bath
(e.g., ice-salt mixture)
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as Solidification Occurs
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Caption: Workflow for Freezing Point Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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